Cas no 1507113-03-2 (N-(4-methyl-1H-imidazol-5-yl)methylhydroxylamine)

• Product Name: N-(4-methyl-1H-imidazol-5-yl)methylhydroxylamine
• CAS No: 1507113-03-2
• MF: C₅H₉N₃O
• MW: 127.144460439682
• CID: 6053211
• PubChem ID: 82686310
• Update Time: 2025-07-22

N-(4-methyl-1H-imidazol-5-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1H-imidazol-5-yl)methylhydroxylamine
• AKOS021003934
• EN300-1827422
• N-[(4-methyl-1H-imidazol-5-yl)methyl]hydroxylamine
• 1507113-03-2

• Inchi： 1S/C5H9N3O/c1-4-5(2-8-9)7-3-6-4/h3,8-9H,2H2,1H3,(H,6,7)
• InChI Key： BUSNGBBKAPLQTR-UHFFFAOYSA-N
• SMILES： ONCC1=C(C)NC=N1

Computed Properties

• Exact Mass: 127.074561919g/mol
• Monoisotopic Mass: 127.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 60.9Ų

Additional information on N-(4-methyl-1H-imidazol-5-yl)methylhydroxylamine

Introduction to N-(4-methyl-1H-imidazol-5-yl)methylhydroxylamine and Its Applications

N-(4-methyl-1H-imidazol-5-yl)methylhydroxylamine is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and versatile applications. This compound, with the CAS number 1507113-03-2, has garnered attention due to its potential in various biochemical and medicinal processes. The presence of a hydroxylamine group and an imidazole ring makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug development.

The molecular structure of N-(4-methyl-1H-imidazol-5-yl)methylhydroxylamine consists of a nitrogen-rich heterocyclic system, which is known for its stability and reactivity. The 4-methyl-1H-imidazol-5-yl moiety contributes to the compound's ability to participate in hydrogen bonding and metal coordination, making it useful in the design of coordination complexes and catalysts. These properties are particularly relevant in the context of modern pharmaceutical research, where such compounds are often employed as ligands or building blocks for more intricate drug molecules.

In recent years, there has been a growing interest in the application of N-(4-methyl-1H-imidazol-5-yl)methylhydroxylamine in the development of novel therapeutic agents. Its structural features allow for modifications that can enhance bioavailability and target specificity, which are critical factors in drug design. For instance, researchers have explored its use as a precursor in the synthesis of kinase inhibitors, which are essential in treating various forms of cancer. The imidazole ring's ability to interact with biological targets has been leveraged to develop molecules that can modulate enzyme activity effectively.

Moreover, the compound's hydroxylamine group has been investigated for its potential role in redox reactions, which are fundamental to many biological processes. This has led to studies on its application in developing antioxidants and prodrugs that can be activated within specific cellular environments. Such applications align with the broader trend in pharmaceutical science towards creating more personalized and efficient treatments.

The synthesis of N-(4-methyl-1H-imidazol-5-yl)methylhydroxylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the imidazole core efficiently. These methods not only improve the scalability of production but also allow for greater control over the compound's stereochemistry, which is crucial for its biological activity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of N-(4-methyl-1H-imidazol-5-yl)methylhydroxylamine. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. This information has been instrumental in guiding experimental designs and predicting potential side effects, thereby accelerating the drug discovery process.

In conclusion, N-(4-methyl-1H-imidazol-5-yl)methylhydroxylamine (CAS no. 1507113-03-2) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features make it a valuable tool for developing new drugs and understanding complex biological mechanisms. As research continues to uncover new possibilities, this compound is likely to remain at the forefront of innovation in medicinal chemistry.